4-Hydroxy-3'-methoxystilbene

• Molecular Formula: C15H14O2
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 4-[2-(3-methoxyphenyl)ethenyl]phenol
• InChI: InChI=1S/C15H14O2/c1-17-15-4-2-3-13(11-15)6-5-12-7-9-14(16)10-8-12/h2-11,16H,1H3
• InChI Key: ZVJLZUWCAUTTBS-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C=CC2=CC=C(C=C2)O

Description

4-Hydroxy-3'-methoxystilbene (CAS: 3391-75-1) is a stilbene derivative characterized by a hydroxyl group at the 4-position of one aromatic ring and a methoxy group at the 3'-position of the adjacent ring (molecular formula: C₁₅H₁₄O₂; molecular weight: 226.27 g/mol) . Stilbenes are known for their diverse bioactivities, including antimicrobial, anti-inflammatory, and antioxidant properties. The structural arrangement of hydroxyl and methoxy substituents in 4-hydroxy-3'-methoxystilbene distinguishes it from other stilbene analogs, influencing its physicochemical properties and biological interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The bioactivity of stilbenes is highly dependent on the number and position of hydroxyl (-OH) and methoxy (-OCH₃) groups. Below is a comparative analysis of 4-hydroxy-3'-methoxystilbene with key analogs:

Table 1: Structural and Functional Comparison of Stilbene Derivatives

Compound Name	Substituent Positions	Key Bioactivities	References
4-Hydroxy-3'-methoxystilbene	4-OH, 3'-OCH₃	Limited direct data; inferred antioxidant potential
Resveratrol	3,5,4'-tri-OH	Antioxidant, anti-inflammatory, cardioprotective
Pterostilbene	3,5-di-OCH₃, 4'-OH	Antimicrobial (e.g., Botrytis cinerea inhibition)
4,3'-Dihydroxy-5'-methoxystilbene	4,3'-OH, 5'-OCH₃	COX-1/COX-2 inhibition (IC₅₀: 4.92 µM, 2.21 µM)
4-Hydroxy-3',5'-dimethoxystilbene	4-OH, 3',5'-di-OCH₃	COX-2 selectivity (IC₅₀: 1.29 µM)
3,5-Dihydroxy-4’-methoxystilbene	3,5-di-OH, 4’-OCH₃	Enhanced antimicrobial activity vs. B. cinerea

Key Findings from Comparative Studies

Antimicrobial Activity :

• Methoxy-substituted stilbenes generally exhibit stronger antimicrobial activity than hydroxylated analogs. For example, 4-methoxystilbene (3-hydroxy-4'-methoxystilbene) showed higher efficacy against Botrytis cinerea than resveratrol .
• The presence of methoxy groups likely enhances lipophilicity, improving membrane permeability and microbial target engagement .

In contrast, hydroxyl-rich analogs like 4,3',5'-trihydroxystilbene exhibit non-selective COX inhibition, indicating that methoxy substitution fine-tunes enzyme interaction .

Antioxidant Capacity :

• Computational models suggest that methoxy groups at specific positions (e.g., 3'-OCH₃ in 4-hydroxy-3'-methoxystilbene) may enhance radical scavenging compared to resveratrol, though experimental validation is needed .

For instance, pterostilbene (3,5-dimethoxy-4'-hydroxystilbene) demonstrates higher oral bioavailability than resveratrol .